Bis[bis(2-chlorophenyl)methyl] ether

• Molecular Formula: C26H18Cl4O
• Molecular Weight: 488.2g/mol
• IUPAC Name: 1-[bis(2-chlorophenyl)methoxy-(2-chlorophenyl)methyl]-2-chlorobenzene
• InChI: InChI=1S/C26H18Cl4O/c27-21-13-5-1-9-17(21)25(18-10-2-6-14-22(18)28)31-26(19-11-3-7-15-23(19)29)20-12-4-8-16-24(20)30/h1-16,25-26H
• InChI Key: SFJURWPDPVLKJN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(C2=CC=CC=C2Cl)OC(C3=CC=CC=C3Cl)C4=CC=CC=C4Cl)Cl

Description

Bis[bis(2-chlorophenyl)methyl] ether is a chlorinated aromatic ether characterized by two bis(2-chlorophenyl)methyl groups linked via an oxygen atom.

Comparison with Similar Compounds

Comparison with Similar Chlorinated Ethers

Structural and Chemical Properties

Chlorinated ethers vary significantly in physical and chemical properties based on substituent groups. Below is a comparative analysis:

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Density (g/cm³)	Key Identifiers
Bis(2-chloroethyl) ether	C₄H₈Cl₂O	143.01	178–180	1.22	CAS 111-44-4; EPA RCRA U025
Bis(chloromethyl) ether	C₂H₄Cl₂O	114.96	106–108	1.32	CAS 542-88-1; carcinogenic
Dichloroisopropyl ether	C₆H₁₂Cl₂O	171.06	187–189	1.11	CAS 108-60-1; used as a solvent
Bis(2-chlorophenyl)methyl ether (Target)	C₂₆H₂₀Cl₄O (inferred)	~484.3 (calculated)	N/A	N/A	Structural analog with aromatic Cl substituents

Notes:

• Bis(2-chloroethyl) ether: A volatile liquid with high toxicity. Its carcinogenicity is well-documented, with EPA classifying it as a Group B2 probable human carcinogen .
• Bis(chloromethyl) ether: A potent lung carcinogen, regulated under OSHA standards due to occupational exposure risks .
• Dichloroisopropyl ether : Less toxic but classified as hazardous due to environmental persistence .

Toxicological Profiles

Bis(2-chloroethyl) Ether (BCEE)

• Carcinogenicity: Linked to increased incidence of nasal, lung, and liver tumors in animal studies. Unit cancer risk (inhalation): 1.5 × 10⁻⁵ per µg/m³ .
• Exposure Limits : NIOSH REL (Recommended Exposure Limit): 0.03 ppm .

Bis(chloromethyl) Ether (BCME)

• Carcinogenicity: Recognized as a human carcinogen (IARC Group 1), associated with small cell lung cancer .
• Regulations : EPA prohibits manufacturing due to extreme toxicity .

Dichloroisopropyl Ether

• Toxicity: Moderate acute toxicity (LD₅₀: 1,240 mg/kg in rats). Not classified as carcinogenic but requires handling precautions .

However, chlorinated aryl ethers often exhibit environmental persistence, raising concerns about bioaccumulation .